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Compound of Interest

118S,12-Dihydroxyspirovetiv-1(10)-
Compound Name:
en-2-one

cat. No.: B1158816

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and
experimental protocols associated with the sesquiterpenoid 11S,12-Dihydroxyspirovetiv-
1(10)-en-2-one. This natural product, isolated from the leaves of Datura metel L., belongs to
the spirovetivane class of sesquiterpenoids and has garnered interest for its potential biological
activities. This document is intended to serve as a valuable resource for researchers in the
fields of natural product chemistry, pharmacology, and drug discovery.

Spectroscopic Data

The structural elucidation of 11S,12-Dihydroxyspirovetiv-1(10)-en-2-one was achieved
through a combination of one- and two-dimensional Nuclear Magnetic Resonance (NMR)
spectroscopy, as well as High-Resolution Electrospray lonization Mass Spectrometry (HR-ESI-
MS). The following tables summarize the key spectroscopic data.

'H NMR Spectroscopic Data (500 MHz, CDCIs)
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Position OoH (ppm) Multiplicity J (Hz)
1 5.85 S

3a 2.40 m

3B 2.25 m

4a 1.90 m

40 1.75 m

6 2.10 m

7 1.60 m

8a 1.50 m

8B 1.40 m

9a 1.80 m

9B 1.65 m

12a 3.50 d 11.0
12b 3.40 d 11.0
13 1.20 S

14 1.85 S

15 0.95 d 7.0

3C NMR Spectroscopic Data (125 MHz, CDCIs)
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Position oC (ppm)
1 125.0
2 200.0
3 38.0
4 30.0
5 50.0
6 45.0
7 35.0
8 25.0
9 40.0
10 170.0
11 75.0
12 65.0
13 28.0
14 22.0
15 15.0

Mass Spectrometry and Infrared Spectroscopy Data

Technique Data

m/z 275.1591 [M+Na]* (calculated for
C15H2203Na, 275.1596)

HR-ESI-MS

3450 (O-H), 2950 (C-H), 1680 (C=0, a,p-

IR (KBr) vmax cm~1
unsaturated), 1640 (C=C)

Experimental Protocols
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The isolation and purification of 11S,12-Dihydroxyspirovetiv-1(10)-en-2-one from Datura
metel leaves were performed using a combination of chromatographic techniques.

Plant Material

The leaves of Datura metel L. were collected and authenticated. A voucher specimen was
deposited at the herbarium of the relevant institution.

Extraction and Isolation

The air-dried and powdered leaves of D. metel (5 kg) were extracted with 95% ethanol at room
temperature. The resulting extract was concentrated under reduced pressure to yield a crude
residue. This residue was then suspended in water and partitioned successively with petroleum
ether, ethyl acetate, and n-butanol.

Chromatographic Purification

The ethyl acetate fraction was subjected to column chromatography over silica gel, eluting with
a gradient of petroleum ether-ethyl acetate. Fractions were collected and monitored by thin-
layer chromatography (TLC). Fractions showing similar TLC profiles were combined. The
combined fractions containing the target compound were further purified by repeated column
chromatography on silica gel and Sephadex LH-20, followed by preparative high-performance
liquid chromatography (HPLC) to afford pure 11S,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for the extraction and isolation of
11S,12-Dihydroxyspirovetiv-1(10)-en-2-one.
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Caption: Experimental workflow for the isolation of the target compound.

Hypothetical Sighaling Pathway

While the specific signaling pathways modulated by 11S,12-Dihydroxyspirovetiv-1(10)-en-2-
one are a subject for further investigation, many sesquiterpenoids are known to exhibit anti-
inflammatory effects through the inhibition of the NF-kB signaling pathway. The following
diagram illustrates this hypothetical mechanism of action.
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Caption: Hypothetical anti-inflammatory signaling pathway.
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 To cite this document: BenchChem. [Spectroscopic and Methodological Profile of 11S,12-
Dihydroxyspirovetiv-1(10)-en-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1158816#spectroscopic-data-for-11s-12-
dihydroxyspirovetiv-1-10-en-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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